Cas no 741269-79-4 (Benzene,[(1-methylcyclopentyl)thio]-)
![Benzene,[(1-methylcyclopentyl)thio]- structure](https://www.kuujia.com/scimg/cas/741269-79-4x500.png)
741269-79-4 structure
Product name:Benzene,[(1-methylcyclopentyl)thio]-
CAS No:741269-79-4
MF:C12H16S
MW:192.320442199707
CID:560192
Benzene,[(1-methylcyclopentyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Benzene,[(1-methylcyclopentyl)thio]-
- Sulfide,1-methylcyclopentyl phenyl (5CI)
- Sulfide, 1-methylcyclopentyl phenyl (5CI)
- Benzene, [(1-methylcyclopentyl)thio]-
-
- Inchi: 1S/C12H16S/c1-12(9-5-6-10-12)13-11-7-3-2-4-8-11/h2-4,7-8H,5-6,9-10H2,1H3
- InChI Key: CSLRTZGIDQHZAO-UHFFFAOYSA-N
- SMILES: C1(SC2(C)CCCC2)=CC=CC=C1
Computed Properties
- Exact Mass: 192.097
- Monoisotopic Mass: 192.097
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.3A^2
Benzene,[(1-methylcyclopentyl)thio]- Related Literature
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Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
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Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
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Soichiro Tottori,Karolis Misiunas,Vahe Tshitoyan,Ulrich F. Keyser Soft Matter, 2021,17, 5131-5136
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Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
741269-79-4 (Benzene,[(1-methylcyclopentyl)thio]-) Related Products
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